Cas no 1158755-29-3 (7-Ethynylisoquinoline)

7-Ethynylisoquinoline is a versatile heterocyclic compound featuring an ethynyl group attached to the isoquinoline scaffold. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in cross-coupling reactions and as a building block for pharmaceuticals and materials science. The ethynyl group enables facile functionalization via click chemistry or Sonogashira coupling, while the isoquinoline core offers π-conjugation and coordination properties. Its stability and modularity make it suitable for designing ligands, catalysts, and bioactive molecules. The compound is often utilized in medicinal chemistry for its potential in targeting enzyme inhibition or receptor modulation. High purity grades ensure reproducibility in research and industrial applications.
7-Ethynylisoquinoline structure
7-Ethynylisoquinoline structure
Product Name:7-Ethynylisoquinoline
CAS No:1158755-29-3
MF:C11H7N
MW:153.179982423782
CID:1038257
PubChem ID:70700941
Update Time:2025-06-07

7-Ethynylisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 7-Ethynylisoquinoline
    • Isoquinoline, 7-ethynyl-
    • A893788
    • 1158755-29-3
    • AKOS016001965
    • DTXSID20743720
    • MDL: MFCD12406192
    • Inchi: 1S/C11H7N/c1-2-9-3-4-10-5-6-12-8-11(10)7-9/h1,3-8H
    • InChI Key: OYXQUTRYPRKHRX-UHFFFAOYSA-N
    • SMILES: N1C=CC2C=CC(C#C)=CC=2C=1

Computed Properties

  • Exact Mass: 153.057849228g/mol
  • Monoisotopic Mass: 153.057849228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12.9Ų

7-Ethynylisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E205070-250mg
7-Ethynylisoquinoline
1158755-29-3
250mg
$ 700.00 2022-06-05
TRC
E205070-500mg
7-Ethynylisoquinoline
1158755-29-3
500mg
$ 1160.00 2022-06-05
Chemenu
CM130715-1g
7-ethynylisoquinoline
1158755-29-3 95%
1g
$*** 2023-04-03
Chemenu
CM130715-1g
7-ethynylisoquinoline
1158755-29-3 95%
1g
$356 2021-08-05
Alichem
A189006475-1g
7-Ethynylisoquinoline
1158755-29-3 95%
1g
$400.00 2023-09-04
Chemenu
CM130715-5g
7-ethynylisoquinoline
1158755-29-3 95%
5g
$1646 2023-11-24
Ambeed
A398867-5g
7-Ethynylisoquinoline
1158755-29-3 95+%
5g
$1372.0 2024-04-26
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